![molecular formula C36H22N4O3S2 B2488142 N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide CAS No. 476210-70-5](/img/structure/B2488142.png)
N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole is a heterocyclic compound; it’s part of many pharmaceuticals and organic compounds . It’s often used in research due to its various biological activities .
Synthesis Analysis
Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The benzothiazole moiety is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The presence of nitrogen and sulfur in the thiazole ring makes it a site for various reactions, leading to a wide range of benzothiazole derivatives .Chemical Reactions Analysis
Benzothiazole and its derivatives can undergo a variety of chemical reactions, including condensation with aldehydes, cycloaddition reactions, and nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific benzothiazole derivative would depend on its exact structure. Generally, benzothiazoles are solid at room temperature and have a characteristic smell .Scientific Research Applications
- The compound has been investigated for its antitumor properties. Researchers have synthesized related thiazole derivatives and evaluated their effects on tumor cell lines . Further studies could explore its mechanism of action and potential as a cancer therapeutic.
- “4,4’-oxybis(N-(naphtho[2,1-d]thiazol-2-yl)benzamide)” can serve as a building block for designing bioactive molecules. Specifically, it has been used in the construction of naphthoxazole-related bioactive molecules, such as PBNI (a naphthoxazole derivative) and related materials .
- The compound’s structure suggests potential for use in polymer materials. Naphthoxazole-doped materials can be synthesized using this compound as a dopant .
- Researchers have used EPR and 18O-labeled experiments to investigate the radical adducts formed between TEMPO (used as an oxygen source) and naphthalenone radicals during the synthesis of naphtho[2,1-d]oxazoles .
- The compound’s synthesis using TEMPO as an oxygen source demonstrates outstanding functional group tolerance .
Antitumor Activity
Bioactive Molecule Development
Polymer Materials
Electron Paramagnetic Resonance (EPR) Studies
Functional Group Tolerance
Construction of Naphtho[2,1-d]oxazole Skeletons
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets can vary depending on the substituents on the thiazole ring .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes . The orientation of the thiazole ring towards the target site can be influenced by the substituents at positions 2 and 4 .
Biochemical Pathways
Thiazole derivatives are known to affect various biochemical pathways, leading to a range of biological effects .
Result of Action
Thiazole derivatives are known to have a wide range of biological activities, which suggests that they can induce various molecular and cellular effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H22N4O3S2/c41-33(39-35-37-29-19-13-21-5-1-3-7-27(21)31(29)44-35)23-9-15-25(16-10-23)43-26-17-11-24(12-18-26)34(42)40-36-38-30-20-14-22-6-2-4-8-28(22)32(30)45-36/h1-20H,(H,37,39,41)(H,38,40,42) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZATGMGRMECSSFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(C=C4)OC5=CC=C(C=C5)C(=O)NC6=NC7=C(S6)C8=CC=CC=C8C=C7 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H22N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
622.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzo[g][1,3]benzothiazol-2-yl-4-[4-(benzo[g][1,3]benzothiazol-2-ylcarbamoyl)phenoxy]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.